Cas no 1003466-12-3 (N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide
• CAS No: 1003466-12-3
• MF: C₁₇H₁₉N₅OS
• MW: 341.430661439896
• CID: 5669193
• PubChem ID: 7556589
• Update Time: 2025-09-21

N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• HMS3037D07
• N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide
• AKOS001457166
• SMR000707503
• 1003466-12-3
• Z25398857
• EN300-26687595
• CHEMBL1558311
• MLS001148305

• Inchi： 1S/C17H19N5OS/c18-12-17(9-5-2-6-10-17)20-14(23)11-24-16-19-15(21-22-16)13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-11H2,(H,20,23)(H,19,21,22)
• InChI Key： LERAWCSLEVAMLT-UHFFFAOYSA-N
• SMILES： S(C1=NNC(C2C=CC=CC=2)=N1)CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 341.13103142g/mol
• Monoisotopic Mass: 341.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 120Ų

Additional information on N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide

Comprehensive Overview of N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide (CAS No. 1003466-12-3)

N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide, identified by its CAS No. 1003466-12-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a cyanocyclohexyl moiety and a 1,2,4-triazole ring, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's 1,2,4-triazole core is a well-known pharmacophore, often associated with antimicrobial, antifungal, and anti-inflammatory properties. This has led to increased interest in N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide as a potential candidate for developing novel therapeutics. Recent studies have explored its role in modulating enzyme activity and its interactions with biological targets, aligning with the growing demand for small-molecule inhibitors in precision medicine.

In addition to its pharmaceutical potential, this compound is also being investigated for its applications in agrochemical formulations. The sulfanylacetamide group in its structure may contribute to pesticidal or herbicidal activity, addressing the need for eco-friendly crop protection solutions. As sustainability becomes a key focus in agriculture, researchers are evaluating its biodegradability and environmental impact, topics frequently searched by professionals in the field.

The synthesis of N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide typically involves multi-step reactions, including cyclohexyl cyanide derivatization and triazole-thiol coupling. Optimizing these processes is a hot topic in organic chemistry forums, with many researchers sharing methodologies to improve yield and purity. Its CAS No. 1003466-12-3 is often referenced in patent literature, highlighting its commercial relevance.

From an analytical perspective, characterizing this compound requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for verifying its structure and ensuring quality control, especially when used in high-value applications. The compound's stability under various conditions (e.g., pH, temperature) is another area of active research, as it influences storage and handling protocols.

Given the rising interest in heterocyclic compounds and sulfur-containing molecules, N-(1-cyanocyclohexyl)-2-[(3-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide represents a compelling case study for chemists and biologists alike. Its dual utility in life sciences and material innovation positions it as a compound worth monitoring in upcoming scientific literature. For those exploring structure-activity relationships or molecular design, this compound offers rich insights into how subtle modifications can alter biological efficacy.